2-{[6-(adamantan-1-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Specification

• CAS No.: 371127-15-0
• Molecular Formula: C26H29N3O3S
• Molecular Weight: 463.6g/mol
• IUPAC Name: 2-[6-(1-adamantyl)-3-cyanopyridin-2-yl]sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C26H29N3O3S/c1-31-21-5-4-20(10-22(21)32-2)28-24(30)15-33-25-19(14-27)3-6-23(29-25)26-11-16-7-17(12-26)9-18(8-16)13-26/h3-6,10,16-18H,7-9,11-13,15H2,1-2H3,(H,28,30)
• Standard InChI Key: PUNIVERUYKMMNY-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=C(C=CC(=N2)C34CC5CC(C3)CC(C5)C4)C#N)OC
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=C(C=CC(=N2)C34CC5CC(C3)CC(C5)C4)C#N)OC

Introduction

2-{[6-(adamantan-1-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide is a complex organic compound with a molecular formula of C26H29N3O3S and a molecular weight of 463.6 g/mol. This compound is characterized by its unique structure, which includes an adamantane moiety, a cyanopyridine ring, and a dimethoxyphenyl group linked through a sulfanyl bridge.

Synthesis and Preparation

The synthesis of this compound typically involves the reaction of appropriate precursors, such as adamantane derivatives and cyanopyridine intermediates, with a sulfanylating agent to form the sulfanyl bridge. The specific synthesis route may vary depending on the availability of starting materials and desired conditions.

Applications and Research Findings

While specific applications for this compound are not widely documented, its unique structure suggests potential uses in pharmaceuticals or materials science. The adamantane group is known for its ability to enhance the lipophilicity of molecules, which can be beneficial in drug design. The cyanopyridine and dimethoxyphenyl parts may contribute to biological activity or specific interactions with biological targets.

Compound Details

Property	Value
Molecular Formula	C26H29N3O3S
Molecular Weight	463.6 g/mol
Synonyms	371127-15-0, 2-{[6-(adamantan-1-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
PubChem CID	4301929

Related Compounds

Compound	Molecular Formula	Molecular Weight
N-(3,4-Dimethoxyphenyl)-2-{3H-imidazo[4,5-B]pyridin-2-ylsulfanyl}acetamide	C16H16N4O3S	344.4 g/mol
2-{[6-(adamantan-1-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide	C22H24N4OS2	424.58 g/mol